molecular formula C15H23N3O6 B8543223 N-(2,2-Diethoxyethyl)-N-ethyl-4-methyl-2,6-dinitroaniline CAS No. 81962-45-0

N-(2,2-Diethoxyethyl)-N-ethyl-4-methyl-2,6-dinitroaniline

Cat. No.: B8543223
CAS No.: 81962-45-0
M. Wt: 341.36 g/mol
InChI Key: SJBATLKARWYACW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,2-Diethoxyethyl)-N-ethyl-4-methyl-2,6-dinitroaniline is a useful research compound. Its molecular formula is C15H23N3O6 and its molecular weight is 341.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

81962-45-0

Molecular Formula

C15H23N3O6

Molecular Weight

341.36 g/mol

IUPAC Name

N-(2,2-diethoxyethyl)-N-ethyl-4-methyl-2,6-dinitroaniline

InChI

InChI=1S/C15H23N3O6/c1-5-16(10-14(23-6-2)24-7-3)15-12(17(19)20)8-11(4)9-13(15)18(21)22/h8-9,14H,5-7,10H2,1-4H3

InChI Key

SJBATLKARWYACW-UHFFFAOYSA-N

Canonical SMILES

CCN(CC(OCC)OCC)C1=C(C=C(C=C1[N+](=O)[O-])C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-3,5-dinitrotoluene (4.32 grams; 0.02 mole), N-ethyl-N-(2,2-diethoxyethyl)amine (3.2 grams; 0.02 mole), triethylamine (2.02 grams; 0.02 mole) and toluene (100 ml) were charged into a glass reaction vessel equipped with a mechanical stirrer, thermometer and reflux condenser. The reaction mixture was heated at reflux overnight resulting in the formation of a precipitate. The reaction mixture was then filtered and the filtrate washed with water, dried and stripped of solvent to yield the desired product N-ethyl-N-(2,2-diethoxyethyl)-2,6-dinitro-p-toluidine.
Quantity
4.32 g
Type
reactant
Reaction Step One
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
2.02 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.